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Compound of Interest

Compound Name: DL-2-Methylbutyric acid-13C2

Cat. No.: B12374310 Get Quote

An In-depth Technical Guide to DL-2-Methylbutyric acid-13C2

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of DL-2-Methylbutyric acid-13C2, tailored for researchers, scientists, and

professionals in drug development. This isotopically labeled compound serves as a crucial tool

in various analytical applications.

Core Physical and Chemical Properties
DL-2-Methylbutyric acid-13C2 is a stable isotope-labeled version of DL-2-Methylbutyric acid.

[1] The introduction of two carbon-13 isotopes increases its molecular weight, making it an

ideal internal standard for quantitative analysis using mass spectrometry and NMR

spectroscopy.[1][2]

Table 1: Physical Properties of DL-2-Methylbutyric acid-
13C2 and its Unlabeled Analog
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Property
DL-2-Methylbutyric acid-
13C2

DL-2-Methylbutyric acid
(Unlabeled)

Molecular Formula C3¹³C2H10O2[3][4] C5H10O2[5][6]

Molecular Weight 104.12 g/mol [3][4] 102.13 g/mol [5][6]

Appearance - Colorless liquid[6][7]

Boiling Point - 176 - 177 °C

Melting Point - -29 °C[6]

Density - 0.936 - 0.944 g/cm³[6]

Refractive Index - n20/D 1.405

Solubility -

Slightly soluble in water;

soluble in ethanol, ether, and

chloroform[6][7]

Table 2: Chemical Identifiers
Identifier

DL-2-Methylbutyric acid-
13C2

DL-2-Methylbutyric acid
(Unlabeled)

CAS Number 95926-94-6 (labeled)[8] 116-53-0[5][8]

EC Number - 204-145-2[8][9]

SMILES
O=C(O)C(C)[13CH2][13CH3]

[3]
CCC(C)C(=O)O[5]

InChI Key -
WLAMNBDJUVNPJU-

UHFFFAOYSA-N

Experimental Protocols and Applications
The primary application of DL-2-Methylbutyric acid-13C2 is as an internal standard in

quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS),

Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance
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(NMR) spectroscopy.[1] Its use helps to correct for variations in sample preparation and

instrument response, thereby improving the accuracy and precision of quantification.

General Protocol for Use as an Internal Standard
A known amount of DL-2-Methylbutyric acid-13C2 is added to a sample containing the

unlabeled analyte of interest (2-Methylbutyric acid). The sample is then processed and

analyzed by the chosen analytical technique. The ratio of the signal from the analyte to the

signal from the internal standard is used to determine the concentration of the analyte in the

original sample.

General Workflow for Quantitative Analysis using an Internal Standard

Sample containing
analyte

Add known amount of
DL-2-Methylbutyric acid-13C2

(Internal Standard)

Sample Preparation
(e.g., extraction, derivatization)

Instrumental Analysis
(GC-MS, LC-MS, NMR)

Data Processing
(Peak integration)

Quantification
(Calculate analyte concentration

based on signal ratio)
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Chemical Structure and Stability
DL-2-Methylbutyric acid is a branched-chain fatty acid.[6] The labeled version, DL-2-
Methylbutyric acid-13C2, shares the same fundamental structure, with the isotopic labels

typically on the ethyl group. The compound should be stored at room temperature, away from

light and moisture, in a sealed container to ensure its stability.[8][9]

DL-2-Methylbutyric acid-13C2 Structure
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Caption: Chemical structure of DL-2-Methylbutyric acid-13C2.
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Safety and Handling
While specific safety data for the labeled compound is not readily available, the unlabeled form,

2-Methylbutyric acid, is classified as corrosive and an irritant.[5] It is combustible and its vapors

can form explosive mixtures with air upon intense heating. Standard laboratory safety

precautions, including the use of personal protective equipment, should be followed. Store in a

cool, dark place in sealed containers.[9]

Conclusion
DL-2-Methylbutyric acid-13C2 is a valuable tool for researchers and scientists in fields

requiring precise quantification of 2-Methylbutyric acid. Its physical and chemical properties are

nearly identical to its unlabeled counterpart, with the key difference being its increased

molecular weight due to the presence of carbon-13 isotopes. This property makes it an

excellent internal standard for a variety of analytical applications, contributing to the robustness

and reliability of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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